Cas no 181871-83-0 (2-Amino-5-bromoquinazoline)

2-Amino-5-bromoquinazoline is a brominated quinazoline derivative characterized by the presence of an amino group at the 2-position and a bromine substituent at the 5-position. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive amino and bromo groups enable selective functionalization, making it valuable for constructing complex molecular frameworks. The quinazoline core contributes to its potential biological activity, often explored in medicinal chemistry for targeting enzymes or receptors. The compound’s well-defined structure and synthetic utility make it a useful building block for researchers in drug discovery and material science applications.

2-Amino-5-bromoquinazoline structure

Product Name:2-Amino-5-bromoquinazoline

CAS No:181871-83-0

MF:C₈H₆BrN₃

MW:224.057340145111

MDL:MFCD09834658

CID:66187

PubChem ID:53416574

Update Time:2025-06-07

2-Amino-5-bromoquinazoline Chemical and Physical Properties

Names and Identifiers

- 5-Bromoquinazolin-2-amine
- 5-bromo-2-Quinazolinamine
- 2-amino-5-bromoquinazoline
- 2-Quinazolinamine,5-bromo
- QC-1004
- 5-BROMOQUINOXALIN-2-AMINE
- 2-QuinazolinaMine, 5-broMo-
- 5-Bromoquinazoline-2-amine
- 2-Quinazolinamine,5-bromo-
- SY073737
- V3920
- ST24044556
- Z2798559698
- FT-0747008
- DTXSID70697183
- 181871-83-0
- SCHEMBL16755315
- EN300-378839
- AC-31892
- AS-59014
- MFCD09834658
- Z1269205079
- A880960
- AMY5632
- AKOS016005881
- DB-065377
- 2-Amino-5-bromoquinazoline
- MDL： MFCD09834658
- Inchi： 1S/C8H6BrN3/c9-6-2-1-3-7-5(6)4-11-8(10)12-7/h1-4H,(H2,10,11,12)
- InChI Key： GFCQMFNVELGDHD-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C1=CN=C(N)N=2

Computed Properties

Exact Mass: 222.97500
Monoisotopic Mass: 222.975
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8
XLogP3: 1.9

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 425.3±37.0 °C at 760 mmHg
Flash Point: 211.0±26.5 °C
PSA: 51.80000
LogP: 2.55570
Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Amino-5-bromoquinazoline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Amino-5-bromoquinazoline Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-5-bromoquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189011658-1g	5-Bromoquinazolin-2-amine	181871-83-0	95%	1g	$196.56	2023-09-02
Alichem	A189011658-5g	5-Bromoquinazolin-2-amine	181871-83-0	95%	5g	$558.60	2023-09-02
Alichem	A189011658-10g	5-Bromoquinazolin-2-amine	181871-83-0	95%	10g	$804.58	2023-09-02
Fluorochem	231188-1g	5-Bromoquinazolin-2-amine	181871-83-0	95%	1g	￡94.00	2022-02-28
Fluorochem	231188-5g	5-Bromoquinazolin-2-amine	181871-83-0	95%	5g	￡323.00	2022-02-28
Fluorochem	231188-10g	5-Bromoquinazolin-2-amine	181871-83-0	95%	10g	￡506.00	2022-02-28
Chemenu	CM142436-5g	5-Bromoquinazolin-2-amine	181871-83-0	95%	5g	$533	2021-08-05
TRC	A595085-100mg	2-Amino-5-bromoquinazoline	181871-83-0		100mg	$ 75.00	2023-04-19
TRC	A595085-250mg	2-Amino-5-bromoquinazoline	181871-83-0		250mg	$ 110.00	2023-04-19
TRC	A595085-500mg	2-Amino-5-bromoquinazoline	181871-83-0		500mg	$ 196.00	2023-04-19

2-Amino-5-bromoquinazoline Production Method

2-Amino-5-bromoquinazoline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:181871-83-0)2-Amino-5-bromoquinazoline

Order Number:A880960

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:02

Price ($):489.0

Email:sales@amadischem.com

Product Official Link

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